Water-compatible surface-imprinted microspheres for high adsorption and selective recognition of peptide drug from aqueous media†
Journal of Materials Chemistry B Pub Date: 2015-02-16 DOI: 10.1039/C4TB02030H
Abstract
Novel water-compatible ionic liquid-functionalized microspheres with molecularly imprinted shell layer were controllably synthesized via precipitation polymerization and surface imprinting technique. Here, a room-temperature ionic liquid was synthesized to prepare these surface-imprinted microspheres with excellent water solubility and multiple binding sites with template molecules. The peptide drug thymopentin (TP5) was chosen as a template molecule, which is known as an immunomodulating agent. The as-prepared microspheres were fully characterized. Results reveal that ionic liquid incorporation significantly improves the adsorption of TP5. Moreover, the adsorption property and recognition capability towards TP5 are closely related to the synergetic effect of electrostatic interaction and hydrogen bonding. Through employing the synergetic effect of directional and non-directional interactions, the surface-imprinted microspheres exhibit high adsorption capacity, good selective recognition, and rapid binding ability for TP5. The surface-imprinted microspheres demonstrate potential usage for TP5 enrichment from other biomolecules, and the proposed method was successfully applied for TP5 determination in thymopentin injection and urine.
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Journal Name：Journal of Materials Chemistry B
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